5-(5-((4-cyclohexylpiperazin-1-yl)methyl)-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine

• IUPAC Name: 5-[5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl]-N,N-diethylpyridin-2-amine
• InChI: InChI=1S/C22H34N6O/c1-3-27(4-2)20-11-10-18(16-23-20)22-24-21(29-25-22)17-26-12-14-28(15-13-26)19-8-6-5-7-9-19/h10-11,16,19H,3-9,12-15,17H2,1-2H3
• InChI Key: VARMKLXWYVWXHQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC=C(C=C1)C2=NOC(=N2)CN3CCN(CC3)C4CCCCC4
• Molecular Formula: C22H34N6O
• Molecular Weight: 398.5 g/mol

Description

5-(5-((4-cyclohexylpiperazin-1-yl)methyl)-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine is a useful research compound. Its molecular formula is C22H34N6O and its molecular weight is 398.555. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research in the field of medicinal chemistry has led to the development of numerous compounds with potential therapeutic applications. For instance, the synthesis of various piperazine derivatives, including compounds structurally related to the one , has been extensively studied for their biological activities. Compounds incorporating elements such as 1,2,4-oxadiazole and piperazine rings have been synthesized and evaluated for their antimicrobial, antifungal, and anticancer properties. For example, the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties investigated their biological activities, revealing moderate to good antimicrobial activity against tested microorganisms (Başoğlu et al., 2013).

Biological Activities and Applications

• Antimicrobial and Antitubercular Activity : Various derivatives of 1,2,4-oxadiazoles have demonstrated significant antimicrobial and antitubercular activities. For instance, compounds synthesized with the 1,2,4-oxadiazole motif have shown good-moderate antimicrobial activity, indicating their potential as therapeutic agents against infectious diseases (Roh et al., 2017).

• Anticancer Activity : The synthesis and evaluation of novel compounds for anticancer activity have been a significant focus of research. For example, novel Mannich bases synthesized from piperazine derivatives have exhibited moderate cytotoxic activity against prostate cancer cell lines, highlighting the potential of such compounds in cancer therapy (Demirci & Demirbas, 2019).

• Corrosion Inhibition : In addition to medicinal applications, derivatives of piperazine and oxadiazoles have been explored for their utility in materials science, such as their use as corrosion inhibitors for metals in acidic environments. This showcases the versatility of these compounds beyond pharmaceutical applications (Chetouani et al., 2005).